3-(1-Methylpiperidin-2-yl)pyridin-2-amine

• IUPAC Name: 3-(1-methylpiperidin-2-yl)pyridin-2-amine
• InChI: InChI=1S/C11H17N3/c1-14-8-3-2-6-10(14)9-5-4-7-13-11(9)12/h4-5,7,10H,2-3,6,8H2,1H3,(H2,12,13)
• InChI Key: LQJOLYZSAPOTEH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCCC1C2=C(N=CC=C2)N
• Molecular Formula: C11H17N3
• Molecular Weight: 191.27 g/mol

Description

“3-(1-Methylpiperidin-2-yl)pyridin-2-amine” is a chemical compound with the molecular formula C11H17N3. It is also known by other synonyms such as 1-Methyl-2-(3-pyridyl)piperidine, 3-(1-Methyl-2-piperidinyl)pyridine, and 3-(1-methyl-2-piperidyl)pyridine.

Synthesis Analysis

The synthesis of compounds similar to “this compound” has been reported in the literature. For instance, N-(Pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized from α-bromoketones and 2-aminopyridine under different reaction conditions. N-(Pyridin-2-yl)amides were formed in toluene via C–C bond cleavage promoted by I2 and TBHP.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 11 carbon atoms, 16 hydrogen atoms, and 2 nitrogen atoms. The exact mass is 176.13100.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 176.25800, a density of 1.007g/cm3, a boiling point of 264.6ºC at 760 mmHg, and a flash point of 113.9ºC.

Scientific Research Applications

Biogenic Amine Analysis in Food and Beverages Biogenic amines, including compounds structurally related to 3-(1-Methylpiperidin-2-yl)pyridin-2-amine, are important indicators of food quality and safety. Advanced analytical methods, like liquid and gas chromatography coupled with various detection techniques, are used for the quantitative and qualitative analysis of these amines in biological matrices, foodstuff, and beverages. Such analyses are critical for understanding the biological effects of these amines, including their carcinogenic or detoxification properties (Teunissen et al., 2010).

Implications in Human Health Research has delved into the implications of biogenic amines, like this compound, in various aspects of human health. Studies have explored their roles in intoxication, spoilage, and nitrosamine formation in fish, highlighting the complexity of their interactions in food safety and quality determination. The formation of nitrosamines, potentially involving compounds like this compound, is especially significant due to its implications in human health, including scombroid poisoning and cancer incidence (Bulushi et al., 2009).

Cancer Research Significant research has been conducted on the carcinogenic properties of heterocyclic amines similar to this compound. These compounds, often found in cooked meats, have been implicated in various cancers, including breast and colorectal cancer. Understanding their formation, metabolism, and interactions with other dietary factors is crucial for assessing their role in cancer etiology and for developing potential mitigation strategies (Snyderwine, 1994; Martínez Góngora et al., 2018; Chen et al., 2020).

Role in Drug Development The structural features of this compound and related compounds have been explored in the development of new drugs, especially for targeting the central nervous system (CNS). These compounds, due to their functional chemical groups, are considered promising leads for the synthesis of novel CNS-acting drugs (Saganuwan, 2017).

Future Directions

The future directions for “3-(1-Methylpiperidin-2-yl)pyridin-2-amine” could involve further exploration of its potential biological activities. For instance, pyrimidine derivatives are known for their antimicrobial, antiviral, antitumor, and antifibrotic properties. Therefore, “this compound” and its derivatives could be studied for these potential applications.